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Compound of Interest

2-(4-Chlorophenoxy)-5-
Compound Name:
fluoroaniline

cat. No.: B3105120

An In-Depth Technical Guide to 2-(4-Chlorophenoxy)-5-fluoroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and
analytical methodologies related to 2-(4-Chlorophenoxy)-5-fluoroaniline, a halogenated
aromatic compound of interest in medicinal chemistry and materials science. This document
outlines its molecular weight, provides detailed experimental protocols for its determination,
and illustrates relevant conceptual pathways and workflows.

Physicochemical Data Summary

Quantitative data for 2-(4-Chlorophenoxy)-5-fluoroaniline is summarized below. The
molecular weight is a critical parameter for stoichiometric calculations in synthesis, analytical
characterization, and formulation development.

Property Value

Chemical Name 2-(4-chlorophenoxy)-5-fluoroaniline
CAS Number 15212-01-8

Molecular Formula C12H9CIFNO[1]

Molecular Weight 237.657 g/mol [1]
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Experimental Protocols for Molecular Weight
Determination

The accurate determination of a compound's molecular weight is fundamental for its
characterization. Below are detailed methodologies applicable to small organic molecules like
2-(4-Chlorophenoxy)-5-fluoroaniline.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio
(m/z) of ionized molecules. It is the most common and precise method for determining the
molecular weight of small molecules.

Methodology:

e Sample Preparation: Dissolve a small amount of 2-(4-Chlorophenoxy)-5-fluoroaniline in a
suitable volatile solvent (e.g., methanol, acetonitrile).

« lonization: Introduce the sample solution into the mass spectrometer. Common ionization
techniques for a molecule of this type include:

o Electrospray lonization (ESI): Suitable for polar molecules. The sample solution is sprayed
through a high-voltage capillary, creating charged droplets from which ions are generated.

o Atmospheric Pressure Chemical lonization (APCI): Suitable for less polar, volatile
compounds. A corona discharge ionizes the solvent vapor, which then transfers charge to
the analyte molecules.

o Mass Analysis: The generated ions are accelerated into a mass analyzer (e.g., Quadrupole,
Time-of-Flight (TOF), Orbitrap), which separates them based on their m/z ratio.

o Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion
intensity versus m/z. The molecular weight is determined from the peak corresponding to the
molecular ion (e.g., [M+H]* or [M-H]").

Cryoscopy (Freezing Point Depression)
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This classical method determines the molar mass of a solute by measuring the decrease in the
freezing point of a solvent upon the addition of the solute.[2] It is based on the colligative
properties of solutions.

Methodology:

Solvent Selection: Choose a suitable solvent (e.g., benzene, cyclohexane) for which the
cryoscopic constant (Kf) is known and in which 2-(4-Chlorophenoxy)-5-fluoroaniline is
soluble.

Apparatus Setup: Use a cryoscopic apparatus consisting of a test tube fitted with a stirrer
and a precise thermometer (e.g., a Beckmann thermometer).[2]

Determine Solvent Freezing Point: Accurately weigh a known amount of the pure solvent
(15-20 g) into the test tube.[2] Immerse the apparatus in a cooling bath and stir continuously.
Record the constant temperature at which the solvent freezes (Tf, pure).

Prepare Solution: Accurately weigh a small amount of 2-(4-Chlorophenoxy)-5-fluoroaniline
and dissolve it in the previously used solvent in the test tube.

Determine Solution Freezing Point: Remeasure the freezing point of the solution (Tf,
solution) using the same procedure.

Calculation: The change in freezing point (ATf = Tf, pure - Tf, solution) is used to calculate
the molality (m) of the solution using the formula: ATf = Kf * m. The molecular weight (MW) is
then calculated from the definition of molality: MW = (grams of solute) / (m * kilograms of
solvent).

Visualizations: Workflows and Conceptual Pathways

The following diagrams, rendered using the DOT language, illustrate logical workflows and
conceptual pathways relevant to the study of 2-(4-Chlorophenoxy)-5-fluoroaniline.
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Caption: Experimental workflow for molecular weight determination.
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Caption: Conceptual synthesis pathway for an aromatic ether aniline.
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Caption: Potential mechanism of action in a generic kinase signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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